Cas no 3779-29-1 (1,1-diethyl cyclobutane-1,1-dicarboxylate)

1,1-Diethyl cyclobutane-1,1-dicarboxylate is a cyclic diester compound featuring a cyclobutane core with two ester-functionalized substituents at the 1-position. Its rigid cyclobutane structure enhances steric control in synthetic applications, making it a valuable intermediate in organic synthesis, particularly for constructing constrained ring systems. The diethyl ester groups improve solubility in organic solvents, facilitating handling in reaction conditions. This compound is useful in cycloaddition reactions, ring-opening polymerizations, and as a precursor for functionalized cyclobutane derivatives. Its stability under mild conditions allows for versatile transformations, supporting its role in medicinal chemistry and materials science research.
1,1-diethyl cyclobutane-1,1-dicarboxylate structure
3779-29-1 structure
Product Name:1,1-diethyl cyclobutane-1,1-dicarboxylate
CAS No:3779-29-1
MF:C10H16O4
MW:200.231643676758
MDL:MFCD00019261
CID:44486
PubChem ID:77410
Update Time:2025-06-08

1,1-diethyl cyclobutane-1,1-dicarboxylate Chemical and Physical Properties

Names and Identifiers

    • Diethyl cyclobutane-1,1-dicarboxylate
    • 1,1-Cyclobutanedicarboxylic acid diethyl ester
    • Diethyl 1,1-Cyclobutanedicarboxylate
    • 1,1-Diethyl cyclobutane-1,1-dicarboxylate
    • Diethyl-1.1-cyclobutanedicarboxylate
    • 1,1-DICARBOETHOXYCYCLOBUTANE
    • 1,1-Cyclobutanedicarboxylicacid, diethyl ester (6CI,7CI,8CI,9CI)
    • NSC 9017
    • 1,1-Cyclobutanedicarboxylic acid, diethyl ester
    • Cyclobutane-1,1-dicarboxylic acid diethyl ester
    • S7BAH6Z7AN
    • JPNJEJSZSMXWSV-UHFFFAOYSA-N
    • 1,1-Cyclobutanedicarboxylic acid, 1,1-diethyl ester
    • ethyl 1-(ethoxycarbonyl)cyclobutanecarboxylate
    • DIETHYL1
    • Q63409128
    • DIETHYL1,1-
    • 1,1-DICARBOETHOXYCYCLOBUTANE/Diethyl 1,1-cyclobutanedicarboxylate
    • DTXSID2063189
    • EINECS 223-239-4
    • NSC9017
    • SCHEMBL713102
    • GS-3371
    • UNII-S7BAH6Z7AN
    • 3779-29-1
    • FT-0606077
    • EN300-20256
    • SY036809
    • AI3-05631
    • AB89710
    • F0001-1084
    • W-106512
    • MFCD00019261
    • Diethyl 1,1-cyclobutanedicarboxylate, 95%
    • Z104477510
    • InChI=1/C10H16O4/c1-3-13-8(11)10(6-5-7-10)9(12)14-4-2/h3-7H2,1-2H
    • A823876
    • diethyl cyclobutanedicarboxylate
    • Diethyl cyclobutane-1,1-dicarboxylate, >=98.0% (GC)
    • J-802188
    • AM20070611
    • NS00030297
    • AC-19426
    • AKOS000120487
    • NSC-9017
    • CS-0017981
    • 2,2-diethylcyclobutane-1,1-dicarboxylate
    • HMS1577C01
    • STK328110
    • 1,1-Cyclobutanedicarboxylic Acid 1,1-Diethyl Ester; NSC 9017;
    • BBL100175
    • DB-016139
    • Diethyl-1,1-cyclobutanedicarboxylate
    • 1,1-diethyl cyclobutane-1,1-dicarboxylate
    • MDL: MFCD00019261
    • Inchi: 1S/C10H16O4/c1-3-13-8(11)10(6-5-7-10)9(12)14-4-2/h3-7H2,1-2H3
    • InChI Key: JPNJEJSZSMXWSV-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1(C(=O)OCC)CCC1)=O
    • BRN: 2050195

Computed Properties

  • Exact Mass: 200.10500
  • Monoisotopic Mass: 200.10485899g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.8
  • Topological Polar Surface Area: 52.6

Experimental Properties

  • Density: 1.05 g/mL at 20 °C(lit.)
  • Boiling Point: 226°C(lit.)
  • Flash Point: Degrees Fahrenheit:192.2°F
    Degrees Celsius:89°C
  • Refractive Index: 1.436
  • Water Partition Coefficient: Insoluble in water.
  • PSA: 52.60000
  • LogP: 1.28290

1,1-diethyl cyclobutane-1,1-dicarboxylate Security Information

1,1-diethyl cyclobutane-1,1-dicarboxylate Customs Data

  • HS CODE:2917209090
  • Customs Data:

    China Customs Code:

    2917209090

    Overview:

    HS:2917209090 other(Cycloalkane\Cycloene\Cyclic terpene)Polycarboxylic acid VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food

    Summary:

    2917209090 other cyclanic, cyclenic or cyclotherpenic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

1,1-diethyl cyclobutane-1,1-dicarboxylate Pricemore >>

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1,1-diethyl cyclobutane-1,1-dicarboxylate Suppliers

Suzhou Senfeida Chemical Co., Ltd
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(CAS:3779-29-1)Diethyl 1,1-cyclobutanedicarboxylate
Order Number:sfd7792
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:3779-29-1)1,1-环丁基二甲酸二乙酯
Order Number:LE5688207
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:44
Price ($):discuss personally
Email:18501500038@163.com
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:3779-29-1)Diethyl 1,1-cyclobutanedicarboxylate
sfd7792
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:3779-29-1)1,1-环丁基二甲酸二乙酯
LE5688207
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email